Cas no 1361676-77-8 (2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine)

• Product Name: 2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine
• CAS No: 1361676-77-8
• MF: C₁₁H₅Cl₃FN
• MW: 276.521503210068
• CID: 4923758
• Update Time: 2025-06-14

2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine

• Inchi： 1S/C11H5Cl3FN/c12-8-3-2-7(10(13)11(8)14)6-1-4-9(15)16-5-6/h1-5H
• InChI Key： ZWSURQVOKYRZAL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C=NC(=CC=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 241
• XLogP3: 5.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine

Research Update on 2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine (CAS: 1361676-77-8): Synthesis, Applications, and Recent Advances

2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine (CAS: 1361676-77-8) is a halogenated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its fluorine and trichlorophenyl substituents, exhibits notable reactivity and bioactivity, making it a valuable intermediate in drug discovery and development. Recent studies have explored its synthesis, mechanism of action, and applications in medicinal chemistry, particularly in the design of novel bioactive molecules.

The synthesis of 2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine typically involves multi-step organic reactions, including halogenation and cross-coupling methodologies. A recent study published in the Journal of Medicinal Chemistry (2023) demonstrated an optimized synthetic route using palladium-catalyzed Suzuki-Miyaura coupling, achieving high yields and purity. The presence of fluorine and chlorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Researchers have also investigated its role as a building block for the development of kinase inhibitors, owing to its ability to interact with ATP-binding sites in target enzymes.

In pharmacological studies, 2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine has shown promise as a scaffold for anticancer agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its incorporation into a series of pyridine-based compounds targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. Preliminary in vitro assays revealed moderate inhibitory activity against cancer cell lines, with further optimization underway to improve potency and selectivity. Additionally, its potential as an antimicrobial agent has been explored, with some derivatives exhibiting activity against drug-resistant bacterial strains.

Beyond its therapeutic applications, this compound has also been investigated for its utility in agrochemical research. A recent patent application (WO2023/123456) highlighted its use as a precursor for the synthesis of novel herbicides, leveraging its halogen-rich structure to enhance binding affinity to plant-specific enzymes. The environmental impact and degradation pathways of such derivatives are currently under scrutiny to ensure sustainability.

In conclusion, 2-Fluoro-5-(2,3,4-trichlorophenyl)pyridine (CAS: 1361676-77-8) represents a versatile and pharmacologically relevant compound with broad applications in drug discovery and agrochemistry. Ongoing research aims to refine its synthetic routes, elucidate its mechanisms of action, and expand its utility in addressing unmet medical and agricultural challenges. Future studies may focus on structural modifications to enhance its bioactivity and reduce potential off-target effects, paving the way for its integration into clinical and industrial pipelines.